(2-Ethylpyridin-3-yl)methanol

• IUPAC Name: (2-ethylpyridin-3-yl)methanol
• InChI: InChI=1S/C8H11NO/c1-2-8-7(6-10)4-3-5-9-8/h3-5,10H,2,6H2,1H3
• InChI Key: DTEHAOWFPTWQFH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=N1)CO
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• CAS RN: 15440-72-9

Description

(2-Ethylpyridin-3-yl)methanol (2-EP) is an organic compound that is used in scientific research for a variety of purposes. It is a colorless liquid with a low boiling point and a low toxicity. 2-EP is a versatile compound that can be used to synthesize a variety of compounds and can be used to study a range of biological processes.

Scientific Research Applications

Electrochemical and Photochemical Reactions

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Aromatic Ketone Synthesis

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Synthesis routes and methods I

Procedure details

The 2-ethyl nicotinic acid lithium salt (5 g, 3.18 mmol) in distilled THF (400 mL) under nitrogen was cooled to 0° C. and lithium aluminum hydride (1M in THF) (25 mL) was added dropwise. The reaction was stirred for 3 hours at room temperature then cooled to 0° C. and quenched with EtOAc (949 μL), then H2O (949 μL), then 15% NaOH (949 μL), followed by H2O (2.8 mL). The solution was filtered and the solvent removed under reduced pressure. Toluene was added and the solvent was removed under reduced pressure to give the desired 2-ethyl-3 -hydroxymethylpyridine.

Synthesis routes and methods II

Procedure details

To a 0° C. mixture of lithium aluminum hydride (2.0 g, 53 mmol) in anhydrous THF (100 mL) was slowly added a solution of ethyl 2-ethylpyridine-3-carboxylate (4.8 g, 26.8 mmol) in anhydrous THF (30 mL). The reaction mixture was stirred at 0° C. for 1.5 hours. The reaction was quenched with 5 N NaOH. Water (200 mL) and EtOAc (200 mL) were added. The mixture was stirred for 30 minutes. The solid material was removed by filtration. The organic layer was recovered. The aqueous layer was extracted with EtOAc (2×100 mL). The combined organic extracts were dried over MgSO4, filtered, evaporated, and dried in vacuo, affording (2-ethylpyridin-3-yl)methanol (3.1 g, 84% yield), which was used without further purification.

Synthesis routes and methods III

Procedure details

To a suspension of LiAlH4 (0.83 g, 21.76 mmol) in tetrahydrofuran (50 ml) was added drop wise a solution of 2-ethyl-nicotinic acid ethyl ester (Breitmaier et al, Tetrahedron, 26, 1970, 5907-5910) (3 g, 16.74 mmol) in tetrahydrofuran (25 ml) at −50° C. After addition, the temperature was slowly allowed to increase to 0° C. After 3 h, the reaction was quenched with saturated NH4Cl, filtered and washed with 1M NaHCO3 (50 ml). The aqueous layer was extracted with ethyl acetate (3×50 ml). Combined organic extract were dried (Na2SO4), filtered and concentrated to yield 1.6 g (54%) of product as a yellowish liquid. MS (ESI+) m/z 138 (M+H)+;

Synthesis routes and methods IV

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